Cas no 2167162-29-8 ({2,6-dioxaspiro3.4octan-5-yl}methanesulfonyl fluoride)

• Product Name: {2,6-dioxaspiro3.4octan-5-yl}methanesulfonyl fluoride
• CAS No: 2167162-29-8
• MF: C₇H₁₁FO₄S
• MW: 210.223244905472
• CID: 6082332
• PubChem ID: 165505674
• Update Time: 2025-10-28

{2,6-dioxaspiro3.4octan-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {2,6-dioxaspiro3.4octan-5-yl}methanesulfonyl fluoride
• EN300-1478962
• 2167162-29-8
• {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonyl fluoride

• Inchi： 1S/C7H11FO4S/c8-13(9,10)3-6-7(1-2-12-6)4-11-5-7/h6H,1-5H2
• InChI Key： VVLLHDGTYLSFQT-UHFFFAOYSA-N
• SMILES： S(CC1C2(COC2)CCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.03620816g/mol
• Monoisotopic Mass: 210.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Additional information on {2,6-dioxaspiro3.4octan-5-yl}methanesulfonyl fluoride

2,6-Dioxaspiro[3.4]octan-5-yl Methanesulfonyl Fluoride: A Comprehensive Overview

2,6-Dioxaspiro[3.4]octan-5-yl methanesulfonyl fluoride, also known by its CAS number 2167162-29-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a dioxaspiro ring system with a methanesulfonyl fluoride group. The spirocyclic framework provides this molecule with exceptional structural rigidity and functional versatility, making it a valuable component in various chemical applications.

The synthesis of 2,6-dioxaspiro[3.4]octan-5-yl methanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is achieved through the reaction of appropriate diols with alkyl halides under specific conditions to form the dioxaspiro ring system. The methanesulfonyl fluoride group is then introduced via nucleophilic substitution or other suitable methods, ensuring the stability and functionality of the final product.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a bioisostere in medicinal chemistry. The spirocyclic structure allows for precise control over molecular interactions, enabling the design of drugs with improved pharmacokinetic profiles. Additionally, the methanesulfonyl fluoride group contributes to the compound's reactivity, making it a promising candidate for use in click chemistry and other modular synthesis strategies.

In terms of applications, 2,6-dioxaspiro[3.4]octan-5-yl methanesulfonyl fluoride has been explored for its role in polymer chemistry. Its rigid structure and functional groups make it an ideal building block for constructing advanced materials with tailored mechanical and thermal properties. Researchers have also investigated its potential in catalysis, where its unique geometry can enhance enzyme-like activity in asymmetric synthesis.

The latest research on this compound has focused on its environmental impact and biodegradability. Studies suggest that under certain conditions, 2,6-dioxaspiro[3.4]octan-5-yl methanesulfonyl fluoride can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking sustainable alternatives in chemical production.

In conclusion, 2,6-dioxaspiro[3.4]octan-5-yl methanesulfonyl fluoride (CAS 2167162-29-8) represents a versatile and innovative compound with diverse applications across multiple disciplines. Its spirocyclic structure and functional groups provide a foundation for groundbreaking advancements in drug discovery, materials science, and green chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future chemical innovations.